Cas no 2172179-09-6 (5-cyclopentyl-2-(methoxycarbonyl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 5-cyclopentyl-2-(methoxycarbonyl)-1,3-thiazole-4-carboxylic acid
• CAS No: 2172179-09-6
• MF: C₁₁H₁₃NO₄S
• MW: 255.29022192955
• CID: 5896887
• PubChem ID: 165525987
• Update Time: 2025-05-20

5-cyclopentyl-2-(methoxycarbonyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyclopentyl-2-(methoxycarbonyl)-1,3-thiazole-4-carboxylic acid
• EN300-1458287
• 2172179-09-6

• Inchi： 1S/C11H13NO4S/c1-16-11(15)9-12-7(10(13)14)8(17-9)6-4-2-3-5-6/h6H,2-5H2,1H3,(H,13,14)
• InChI Key： KBLRMLCHOWKWAU-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=NC(C(=O)O)=C1C1CCCC1

Computed Properties

• Exact Mass: 255.05652907g/mol
• Monoisotopic Mass: 255.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Additional information on 5-cyclopentyl-2-(methoxycarbonyl)-1,3-thiazole-4-carboxylic acid

Introduction to 5-cyclopentyl-2-(methoxycarbonyl)-1,3-thiazole-4-carboxylic acid (CAS No. 2172179-09-6)

5-cyclopentyl-2-(methoxycarbonyl)-1,3-thiazole-4-carboxylic acid, identified by its CAS number 2172179-09-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the thiazole family, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a cyclopentyl group and a methoxycarbonyl moiety in its molecular framework imparts unique chemical properties that make it a valuable scaffold for drug discovery and development.

The thiazole core is a pivotal component in medicinal chemistry due to its inherent stability and ability to interact with biological targets. Thiazole derivatives have been extensively studied for their potential in treating various diseases, including infections, inflammation, and cancer. The structural modification of thiazole compounds often leads to enhanced pharmacological properties, such as improved solubility, bioavailability, and target specificity.

In recent years, 5-cyclopentyl-2-(methoxycarbonyl)-1,3-thiazole-4-carboxylic acid has been explored as a key intermediate in the synthesis of novel therapeutic agents. Its molecular structure allows for further functionalization, enabling the development of compounds with tailored biological activities. For instance, researchers have investigated its potential as a precursor in the synthesis of kinase inhibitors, which are critical in targeting cancer-related pathways.

One of the most compelling aspects of this compound is its role in the development of anti-inflammatory agents. Thiazole derivatives have demonstrated efficacy in modulating inflammatory responses by interacting with specific enzymes and signaling pathways. The cyclopentyl group in 5-cyclopentyl-2-(methoxycarbonyl)-1,3-thiazole-4-carboxylic acid contributes to increased metabolic stability, which is a crucial factor for drug candidates intended for long-term therapeutic use.

Moreover, the methoxycarbonyl group enhances the compound's ability to participate in various chemical reactions, such as esterification and amidation, which are common strategies in drug design. These modifications can lead to the development of prodrugs or derivatives with improved pharmacokinetic profiles. The versatility of 5-cyclopentyl-2-(methoxycarbonyl)-1,3-thiazole-4-carboxylic acid makes it an attractive candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the potential of thiazole derivatives in addressing neurological disorders. The structural motif of thiazole has been shown to interact with receptors and enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The cyclopentyl substituent may enhance binding affinity by optimizing steric interactions with biological targets. This opens up new avenues for developing treatments targeting central nervous system disorders.

The synthesis of 5-cyclopentyl-2-(methoxycarbonyl)-1,3-thiazole-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity. These synthetic methodologies are essential for producing sufficient quantities of the compound for preclinical and clinical studies.

In conclusion,5-cyclopentyl-2-(methoxycarbonyl)-1,3-thiazole-4-carboxylic acid (CAS No. 2172179-09-6) represents a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities. Its role as an intermediate in synthesizing novel therapeutic agents underscores its importance in drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for this compound,5-cyclopentyl-2-(methoxycarbonyl)-1,3-thiazole-4-carboxylic acid is poised to play a significant role in the development of next-generation pharmaceuticals.